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Compound of Interest

Compound Name: Sodium mercaptobenzothiazole

Cat. No.: B8813654

Introduction

Sodium 2-mercaptobenzothiazole (SMBT) is an organosulfur compound widely recognized for
its role as a collector in the froth flotation process for mineral separation.[1] As a thiol collector,
SMBT is particularly effective in rendering the surfaces of specific minerals hydrophobic, which
is the fundamental principle of flotation.[1][2] In the context of gold recovery, SMBT
demonstrates significant efficacy, especially for ores where gold is associated with sulfide
minerals, as well as for oxidized and partially oxidized gold ores.[2][3] Its rapid adsorption onto
mineral surfaces allows for short conditioning times, making it a versatile and efficient reagent
in hydrometallurgical circuits.[2]

Mechanism of Action

The primary function of SMBT in gold flotation is to selectively adsorb onto the surface of gold-
bearing mineral particles. This adsorption alters the surface properties of the mineral from
hydrophilic (water-attracting) to hydrophobic (water-repelling).[1][2]

o Adsorption: The SMBT molecule chemisorbs onto the mineral surface, primarily on sulfide
minerals like pyrite and arsenopyrite that often host gold.

» Hydrophobicity: This creates a hydrophobic layer on the particle.
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» Bubble Attachment: In the flotation cell, fine air bubbles are introduced into the mineral slurry.
The hydrophobic, SMBT-coated particles preferentially attach to these air bubbles.[2]

o Froth Formation: The buoyant bubble-particle aggregates rise to the surface, forming a
mineral-rich froth that can be skimmed off for further processing. The hydrophilic gangue
(waste) minerals do not attach to the bubbles and remain in the slurry.[1][2]

SMBT is noted for its good selectivity in the flotation of specific gold ore types, allowing for
efficient separation from unwanted gangue minerals.[4]

Quantitative Data

The performance of SMBT is heavily influenced by process parameters, most notably the pH of
the slurry. Optimal pH control is crucial for maximizing recovery.

Table 1: Effect of pH on Sulfide Mineral Recovery with Mercaptobenzothiazole (MBT) Collector

pH Range for

] ) Reported

Mineral Collector Maximum Source

Recovery Rate
Recovery

Chalcopyrite MBT 4.0-10.0 ~80-95% [5]

Galena MBT 6.0-9.0 ~80-95% [5]
Higher recovery

Copper (from

) SMBT (NMBT) 8.5 compared to pH [1][2]
Chalcopyrite)

9.5

Note: While direct quantitative data for gold recovery using SMBT was not available in the
provided search results, the data for copper, galena, and chalcopyrite (common gold-
associated sulfide minerals) demonstrates the effectiveness of SMBT and the critical influence
of pH.

Table 2: General Gold Recovery Rates from Sulfide Ores Using Flotation
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Gold Recovery
Collector Type Ore Type pH - Source
ate

Varied Collector

Sulfide Gold Ore  Not specified 85.73% [6]
(7042)
Sodium Butyl _

Gold-bearing Ore 9.0 82.79% [7]
Xanthate
Sodium Butyl )

Gold-bearing Ore 9.0 84.42% [7]
Xanthate + Na2S
SMBT Sulfide/Oxidized Effective, though

~8.5-9.0 N ) [1][2][4]

(Expected) Gold Ores specific % varies

This table provides a comparative context for typical gold recovery rates achieved through
flotation with different collectors.

Experimental Protocols

This section outlines a general laboratory procedure for evaluating the effectiveness of SMBT
as a collector for gold-bearing ore.

Objective: To determine the gold recovery rate from a given ore sample using SMBT as the
primary collector.

Materials and Equipment:

o Representative ore sample

o Laboratory pulverizer/mill

e Sieves (e.g., 75 um /200 mesh)

» Laboratory flotation cell (e.g., Denver D-12)
e pH meter

o Agitator/magnetic stirrer
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Sodium Mercaptobenzothiazole (SMBT) solution

pH modifier (e.g., Soda Ash - NazCO3)

Frother (e.g., Pine Oil or Methyl Isobutyl Carbinol - MIBC)

Filtering apparatus, drying oven

Analytical equipment for gold assay (e.g., Fire Assay or ICP-AES)

Procedure:

e Ore Preparation:

o Crush and grind a representative sample of the gold-bearing ore to a target particle size,
typically P80 (80% passing) of 75 micrometers.[1] This ensures proper liberation of the
gold-bearing minerals.

e Pulp Preparation:

o Prepare a slurry by adding a specific mass of the ground ore (e.g., 1 kg) to a known
volume of water (e.g., 2 liters) in the flotation cell.[1] This creates a pulp of a desired solids
density.

e pH Adjustment & Conditioning:

[¢]

Begin agitation of the pulp.

[e]

Measure the natural pH of the slurry.

o

Adjust the pH to the target level (e.g., 8.5) by slowly adding a pH modifier like soda ash.[1]
[2] Lime is often avoided as it can act as a depressant for free gold and pyrite.[8]

o

Allow the pulp to condition for 3-5 minutes to stabilize.

e Reagent Addition:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b8813654?utm_src=pdf-body
https://s3.eu-central-1.amazonaws.com/eu-st01.ext.exlibrisgroup.com/27UOJ_INST/storage/alma/77/ED/D4/7A/70/09/7E/D5/74/A5/51/23/D1/B7/98/DE/uj_4689%2BCONTENT1%2BCONTENT1.1.pdf?response-content-disposition=attachment%3B%20filename%3D%22uj_4689%252BCONTENT1%252BCONTENT1.1.pdf%22%3B%20filename%2A%3DUTF-8%27%27uj_4689%252BCONTENT1%252BCONTENT1.1.pdf&response-content-type=application%2Fpdf&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Date=20251221T113225Z&X-Amz-SignedHeaders=host&X-Amz-Credential=AKIAJN6NPMNGJALPPWAQ%2F20251221%2Feu-central-1%2Fs3%2Faws4_request&X-Amz-Expires=119&X-Amz-Signature=cf4048482ba54385daf10e83102d0283994c8801f5a532a5314d479e2f44bc2b
https://s3.eu-central-1.amazonaws.com/eu-st01.ext.exlibrisgroup.com/27UOJ_INST/storage/alma/77/ED/D4/7A/70/09/7E/D5/74/A5/51/23/D1/B7/98/DE/uj_4689%2BCONTENT1%2BCONTENT1.1.pdf?response-content-disposition=attachment%3B%20filename%3D%22uj_4689%252BCONTENT1%252BCONTENT1.1.pdf%22%3B%20filename%2A%3DUTF-8%27%27uj_4689%252BCONTENT1%252BCONTENT1.1.pdf&response-content-type=application%2Fpdf&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Date=20251221T113225Z&X-Amz-SignedHeaders=host&X-Amz-Credential=AKIAJN6NPMNGJALPPWAQ%2F20251221%2Feu-central-1%2Fs3%2Faws4_request&X-Amz-Expires=119&X-Amz-Signature=cf4048482ba54385daf10e83102d0283994c8801f5a532a5314d479e2f44bc2b
https://s3.eu-central-1.amazonaws.com/eu-st01.ext.exlibrisgroup.com/27UOJ_INST/storage/alma/77/ED/D4/7A/70/09/7E/D5/74/A5/51/23/D1/B7/98/DE/uj_4689%2BCONTENT1%2BCONTENT1.1.pdf?response-content-disposition=attachment%3B%20filename%3D%22uj_4689%252BCONTENT1%252BCONTENT1.1.pdf%22%3B%20filename%2A%3DUTF-8%27%27uj_4689%252BCONTENT1%252BCONTENT1.1.pdf&response-content-type=application%2Fpdf&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Date=20251221T113225Z&X-Amz-SignedHeaders=host&X-Amz-Credential=AKIAJN6NPMNGJALPPWAQ%2F20251221%2Feu-central-1%2Fs3%2Faws4_request&X-Amz-Expires=119&X-Amz-Signature=cf4048482ba54385daf10e83102d0283994c8801f5a532a5314d479e2f44bc2b
https://s3.eu-central-1.amazonaws.com/eu-st01.ext.exlibrisgroup.com/27UOJ_INST/storage/alma/42/08/9D/67/C4/6C/BA/68/CD/A3/B5/A2/88/8C/66/A0/uj_5329%2BCONTENT1%2BCONTENT1.2.pdf?response-content-disposition=attachment%3B%20filename%3D%22uj_5329%252BCONTENT1%252BCONTENT1.2.pdf%22%3B%20filename%2A%3DUTF-8%27%27uj_5329%252BCONTENT1%252BCONTENT1.2.pdf&response-content-type=application%2Fpdf&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Date=20251221T113329Z&X-Amz-SignedHeaders=host&X-Amz-Credential=AKIAJN6NPMNGJALPPWAQ%2F20251221%2Feu-central-1%2Fs3%2Faws4_request&X-Amz-Expires=119&X-Amz-Signature=17b430b1acd7cba348664bdcd583791d9572c916c35a4532798ba591399beb8e
https://www.911metallurgist.com/blog/gold-flotation/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8813654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Add the prepared SMBT collector solution to the pulp. The dosage will depend on the ore
characteristics and should be optimized through preliminary tests.

o Condition the pulp with the collector for a set time, for instance, 5-10 minutes, to allow for
adsorption onto the mineral surfaces.[1]

o Add a suitable frother (e.g., 25-50 g/t) to the cell approximately 2 minutes before initiating
flotation.

 Flotation:
o Open the air inlet valve to introduce a steady stream of fine air bubbles into the pulp.

o Collect the resulting mineral-rich froth from the lip of the flotation cell for a predetermined
time (e.g., 10-15 minutes).

e Sample Processing and Analysis:

o Separately filter, dry, and weigh the collected froth (concentrate) and the remaining slurry
(tailings).

o Analyze the feed ore, concentrate, and tailings samples for gold content using a reliable
assay method.

o Calculate the overall gold recovery percentage using the assay results and mass balance.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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